Cas no 87977-14-8 (Urea, N-(1,6-dihydro-6-oxo-3-pyridazinyl)-N'-ethyl-)

• Product Name: Urea, N-(1,6-dihydro-6-oxo-3-pyridazinyl)-N'-ethyl-
• CAS No: 87977-14-8
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 649705
• PubChem ID: 13157695
• Update Time: 2025-04-19

Urea, N-(1,6-dihydro-6-oxo-3-pyridazinyl)-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,6-dihydro-6-oxo-3-pyridazinyl)-N'-ethyl-
• 1-ethyl-3-(6-oxo-1H-pyridazin-3-yl)urea
• N-Ethyl-N'-(6-oxo-1,6-dihydropyridazin-3-yl)urea
• 87977-14-8
• DTXSID70523110

• Inchi： 1S/C7H10N4O2/c1-2-8-7(13)9-5-3-4-6(12)11-10-5/h3-4H,2H2,1H3,(H,11,12)(H2,8,9,10,13)
• InChI Key： MIFHFFSFLPFYSG-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(NN=1)=O)NCC

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.6Ų